(E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine

• IUPAC Name: N,N-diethyl-4-[(E)-(4-pyridin-2-ylpiperazin-1-yl)iminomethyl]aniline
• InChI: InChI=1S/C20H27N5/c1-3-23(4-2)19-10-8-18(9-11-19)17-22-25-15-13-24(14-16-25)20-7-5-6-12-21-20/h5-12,17H,3-4,13-16H2,1-2H3/b22-17+
• InChI Key: RWABKCTVSRVHKA-OQKWZONESA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=N3
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C20H27N5
• DSSTOX Substance ID: DTXSID501323517
• Molecular Weight: 337.5 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 307329-23-3

Description

(E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine, also known as DEABP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DEABP belongs to the class of piperazine derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine is not fully understood, but it is believed to involve the modulation of various signaling pathways. (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress. Furthermore, (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been reported to inhibit the activity of several protein kinases, including Akt and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
(E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been shown to have various biochemical and physiological effects, including reducing inflammation, oxidative stress, and cell proliferation. (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been found to modulate the expression of several genes involved in these processes. In addition, (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been reported to have neuroprotective effects by reducing neuroinflammation and oxidative stress. (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has also been shown to reduce the levels of several pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

(E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has several advantages for lab experiments, including its availability and ease of synthesis. (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been reported to exhibit high stability and solubility in various solvents, making it suitable for in vitro and in vivo studies. However, (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has some limitations, including its potential toxicity and lack of selectivity. (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been found to exhibit cytotoxic effects at high concentrations, and its selectivity for specific targets is not fully understood.

Future Directions

(E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has shown significant potential for therapeutic applications, and several future directions for research can be identified. One potential direction is to investigate the efficacy of (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine in combination with other drugs or treatments for cancer, cardiovascular diseases, and neurological disorders. Another direction is to explore the mechanism of action of (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine in more detail and identify its specific targets. Furthermore, the development of more selective analogs of (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine could improve its therapeutic potential and reduce its potential toxicity.

Synthesis Methods

The synthesis of (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine involves the reaction of 4-(pyridin-2-yl)piperazine with 4-(diethylamino)benzaldehyde in the presence of a catalyst. The reaction proceeds via the formation of an imine intermediate, which is then reduced to the corresponding amine using a reducing agent. The final product is obtained after purification by column chromatography. The synthesis of (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

(E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Several studies have investigated the potential therapeutic applications of (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine in various diseases, including cancer, cardiovascular diseases, and neurological disorders. (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have cardioprotective effects by reducing oxidative stress and inflammation. In addition, (E)-N-(4-(diethylamino)benzylidene)-4-(pyridin-2-yl)piperazin-1-amine has been reported to have neuroprotective effects by reducing neuroinflammation and oxidative stress.